2,5,6-Trimethoxy-1-naphthaldehyde

• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 2,5,6-trimethoxynaphthalene-1-carbaldehyde
• InChI: InChI=1S/C14H14O4/c1-16-12-6-5-10-9(11(12)8-15)4-7-13(17-2)14(10)18-3/h4-8H,1-3H3
• InChI Key: FBNCDDMEPCLOJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=C(C=C2)OC)OC)C=O

Description

2,5,6-Trimethoxy-1-naphthaldehyde (CAS: Not provided in evidence) is a naphthalene derivative featuring three methoxy (-OCH₃) groups at positions 2, 5, and 6, and an aldehyde (-CHO) functional group at position 1. However, the provided evidence lacks direct toxicological or environmental data for this compound, necessitating comparisons with structurally related naphthalene derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5,6-Trimethoxy-1-naphthaldehyde typically involves the formylation of a trimethoxy-substituted naphthalene derivative. One common method is the Vilsmeier-Haack reaction, which uses a formylating reagent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the aldehyde group .

Industrial Production Methods

Industrial production methods for 2,5,6-Trimethoxy-1-naphthaldehyde are not well-documented in the literature. the principles of large-scale organic synthesis, including optimization of reaction conditions and purification processes, would apply to its production.

Chemical Reactions Analysis

Types of Reactions

2,5,6-Trimethoxy-1-naphthaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy groups can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or lithium aluminum hydride (LiAlH4) in ether.

Substitution: Strong nucleophiles such as sodium methoxide (NaOMe) in methanol.

Major Products Formed

Oxidation: 2,5,6-Trimethoxy-1-naphthoic acid.

Reduction: 2,5,6-Trimethoxy-1-naphthylmethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,5,6-Trimethoxy-1-naphthaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehyde groups.

Industry: Used in the synthesis of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 2,5,6-Trimethoxy-1-naphthaldehyde depends on its specific application. In biological systems, it may interact with enzymes that recognize aldehyde groups, potentially inhibiting or modifying their activity. The methoxy groups can also influence its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Substituent Effects: Methoxy vs. Methyl Groups

1-Methoxynaphthalene (CAS: 2216-69-5)

• Structure : Single methoxy group at position 1.
• Physical State : Gas-phase IR spectrum documented by NIST .
• Key Differences :
  • The absence of an aldehyde group in 1-methoxynaphthalene reduces its reactivity toward nucleophilic addition compared to 2,5,6-Trimethoxy-1-naphthaldehyde.
  • Lower molecular weight and polarity result in higher volatility, as evidenced by its gas-phase characterization .

1-Methylnaphthalene (CAS: 90-12-0) and 2-Methylnaphthalene (CAS: 91-57-6)

• Structure : Methyl (-CH₃) substituents instead of methoxy or aldehyde groups.
• No data on aldehyde derivatives suggests 2,5,6-Trimethoxy-1-naphthaldehyde’s toxicity profile may differ significantly due to its substituents.

Aldehyde-Containing Naphthalene Derivatives

1-Naphthaldehyde (CAS: 66-77-3)

• Structure : Aldehyde group at position 1 but lacks methoxy substituents.
• Hypothesized Comparisons :
  • The additional methoxy groups in 2,5,6-Trimethoxy-1-naphthaldehyde likely increase its solubility in polar solvents and reduce volatility.
  • Methoxy groups may sterically hinder reactions at the aldehyde site compared to unsubstituted 1-naphthaldehyde.

Environmental Behavior and Stability

• Environmental Monitoring Data for Naphthalene Derivatives :
  • Methylnaphthalenes are detected in air, water, and soil, with degradation pathways involving microbial action and photolysis .
  • The trimethoxy-aldehyde derivative’s environmental fate is uncertain but may exhibit slower degradation due to reduced bioavailability from increased polarity.